Cas no 391869-12-8 (N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide)

N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide structure

391869-12-8 structure

Product Name:N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide

CAS No:391869-12-8

MF:C₁₉H₁₅F₃N₄O₂S₂

MW:452.473211526871

CID:6175427

PubChem ID:5253363

Update Time:2024-01-06

N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide
- 391869-12-8
- N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
- N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
- AKOS024578249
- F0470-0117
- N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide
- Inchi： 1S/C19H15F3N4O2S2/c1-11-5-4-6-12(9-11)23-15(27)10-29-18-26-25-17(30-18)24-16(28)13-7-2-3-8-14(13)19(20,21)22/h2-9H,10H2,1H3,(H,23,27)(H,24,25,28)
- InChI Key： MWJSRRUIXJWWIJ-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(NC(C2C=CC=CC=2C(F)(F)F)=O)S1)CC(NC1=CC=CC(C)=C1)=O

Computed Properties

Exact Mass: 452.05885257g/mol
Monoisotopic Mass: 452.05885257g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 611
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 138Å²

N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0470-0117-2μmol	N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide	391869-12-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0470-0117-5μmol	N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide	391869-12-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0470-0117-10μmol	N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide	391869-12-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0470-0117-20μmol	N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide	391869-12-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0470-0117-1mg	N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide	391869-12-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0470-0117-2mg	N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide	391869-12-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0470-0117-3mg	N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide	391869-12-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0470-0117-4mg	N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide	391869-12-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0470-0117-5mg	N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide	391869-12-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0470-0117-10mg	N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide	391869-12-8	90%+	10mg	$79.0	2023-05-17